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Compound of Interest

Compound Name: 1-Bromotridecane-d4

Cat. No.: B1284234 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information and step-by-step procedures for the safe disposal of 1-
Bromotridecane-d4, a deuterated alkyl bromide. While a specific Safety Data Sheet (SDS) for

1-Bromotridecane-d4 is not readily available, the disposal procedures should be based on the

known hazards of the non-deuterated parent compound, 1-Bromotridecane, and in accordance

with all applicable federal, state, and local regulations.

Health and Safety Profile
1-Bromotridecane is classified as a hazardous substance with the following primary hazards[1]:

Harmful if swallowed[1][2]

Causes skin irritation[1][2]

Causes serious eye damage[1][2]

May cause respiratory irritation[1][2]

Given these hazards, 1-Bromotridecane-d4 should be handled with the same level of caution.

Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, should be worn at all times when handling this compound. All work should be

conducted in a well-ventilated area or a chemical fume hood[2].
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Regulatory Framework for Hazardous Waste
Disposal
The disposal of hazardous waste in the United States is primarily governed by the Resource

Conservation and Recovery Act (RCRA), which is administered by the Environmental

Protection Agency (EPA)[3][4][5]. The RCRA establishes a "cradle-to-grave" system for

managing hazardous waste, from its generation to its final disposal[3][5][6]. It is important to

note that many states have their own hazardous waste regulations that may be more stringent

than federal requirements[3][6][7]. Therefore, all laboratory personnel must be familiar with their

institution's specific hazardous waste management plan and comply with all relevant

regulations.

Step-by-Step Disposal Procedure for 1-
Bromotridecane-d4
The following procedure outlines the recommended steps for the proper disposal of 1-
Bromotridecane-d4.

1. Waste Identification and Segregation:

Based on the hazards of the parent compound, 1-Bromotridecane-d4 should be considered

a hazardous waste.

Do not mix 1-Bromotridecane-d4 waste with other waste streams unless explicitly permitted

by your institution's hazardous waste management guidelines. It should be segregated as a

halogenated organic waste.

2. Containerization and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting 1-
Bromotridecane-d4 waste. The container should be in good condition and have a secure-

fitting cap.

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

("1-Bromotridecane-d4"), and the specific hazards (e.g., "Harmful," "Irritant"). The date of

accumulation should also be clearly marked.
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3. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) within the laboratory.

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.

Ensure the storage area is well-ventilated and away from incompatible materials, such as

strong oxidizing agents and strong bases[8].

4. Waste Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup of the hazardous waste.

Do not attempt to dispose of 1-Bromotridecane-d4 down the drain or in the regular trash.

This is illegal and can cause significant environmental harm.

The ultimate disposal of 1-Bromotridecane-d4 will likely involve incineration in a licensed

hazardous waste facility or burial in a specifically licensed landfill[2].

Quantitative Data Summary
Parameter Value Source

Molecular Formula C13H23D4Br N/A

Molecular Weight 267.28 g/mol [9]

Boiling Point (non-deuterated) 148-150 °C @ 10 mmHg [10]

Melting Point (non-deuterated) 4-7 °C [10]

Flash Point (non-deuterated) >110 °C [10]

Density (non-deuterated) 1.03 g/mL at 25 °C [10]

Disposal Decision Workflow
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The following diagram illustrates the logical steps for the proper disposal of 1-
Bromotridecane-d4.

Generate 1-Bromotridecane-d4 Waste

Consult SDS for 1-Bromotridecane &
 Institutional Waste Plan
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Segregate Waste into a
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'Hazardous Waste'
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Disposal workflow for 1-Bromotridecane-d4.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 1-Bromotridecane-d4, protecting both themselves and the environment. Always

prioritize safety and consult with your institution's EHS department for any specific questions or

concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Bromotridecane | C13H27Br | CID 13000 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

3. youtube.com [youtube.com]

4. epa.gov [epa.gov]

5. dnr.mo.gov [dnr.mo.gov]

6. dec.ny.gov [dec.ny.gov]

7. Hazardous Waste Program | Department of Environmental Protection | Commonwealth of
Pennsylvania [pa.gov]

8. fishersci.com [fishersci.com]

9. cdnisotopes.com [cdnisotopes.com]

10. 1-Bromotridecane 98 765-09-3 [sigmaaldrich.com]

To cite this document: BenchChem. [Navigating the Disposal of 1-Bromotridecane-d4: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284234#1-bromotridecane-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1284234?utm_src=pdf-body-img
https://www.benchchem.com/product/b1284234?utm_src=pdf-body
https://www.benchchem.com/product/b1284234?utm_src=pdf-body
https://www.benchchem.com/product/b1284234?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromotridecane
https://store.apolloscientific.co.uk/storage/msds/OR52204_msds.pdf
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.fishersci.com/store/msds?partNumber=AC187385000&productDescription=1-BROMOTETRADECANE+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/ca/d-6460
https://www.sigmaaldrich.com/US/en/product/aldrich/192422
https://www.benchchem.com/product/b1284234#1-bromotridecane-d4-proper-disposal-procedures
https://www.benchchem.com/product/b1284234#1-bromotridecane-d4-proper-disposal-procedures
https://www.benchchem.com/product/b1284234#1-bromotridecane-d4-proper-disposal-procedures
https://www.benchchem.com/product/b1284234#1-bromotridecane-d4-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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